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Compound of Interest

Compound Name: Zankiren

Cat. No.: B1683623 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Zankiren is paramount. This document provides a

comprehensive guide to the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties of Zankiren
A thorough understanding of the physicochemical properties of Zankiren is the first step in safe

handling. The following table summarizes key quantitative data for this renin inhibitor.

Property Value Source

Molecular Formula C₃₅H₅₅N₅O₆S₂ [1][2][3]

Molecular Weight 705.99 g/mol [2][3][4]

Monoisotopic Mass 705.3594 Da [4]

CAS Number 138742-43-5 [1][2]

AlogP 2.83 [4]

Polar Surface Area 152.17 Å² [4]

Acidic pKa 12.36 [4]

Basic pKa 6.24 [4]
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Personal Protective Equipment (PPE)
Due to the absence of a specific Material Safety Data Sheet (MSDS) for Zankiren, a

conservative approach based on general guidelines for handling potent, non-volatile, research-

grade pharmaceutical compounds is recommended. The following PPE is considered essential:

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling

Zankiren or its solutions. Gloves should be inspected for integrity before use and changed

immediately if contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect the eyes from potential splashes.

Lab Coat: A clean, buttoned lab coat, preferably made of a low-linting and chemical-resistant

material, must be worn to protect street clothes and skin from contamination.

Respiratory Protection: While Zankiren is not expected to be highly volatile, a NIOSH-

approved respirator (e.g., N95) may be necessary if there is a risk of generating aerosols or

dusts, such as during weighing or preparing concentrated solutions. The need for respiratory

protection should be determined by a formal risk assessment.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is crucial for minimizing exposure and preventing

contamination.

Preparation:

Designate a specific area for handling Zankiren, preferably within a chemical fume hood

or other ventilated enclosure.

Ensure all necessary PPE is readily available and in good condition.

Assemble all required equipment and reagents before commencing work.

Verify that an appropriate spill kit is accessible.
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Handling:

Wear all required PPE before entering the designated handling area.

When weighing the solid compound, perform the task in a ventilated balance enclosure to

contain any airborne particles.

When preparing solutions, work within a chemical fume hood.

Use disposable equipment whenever possible to minimize cross-contamination.

Avoid skin contact with the compound and its solutions.

Decontamination:

After handling, wipe down all work surfaces with an appropriate decontaminating solution

(e.g., 70% ethanol), followed by a thorough cleaning with a laboratory detergent.

Decontaminate all non-disposable equipment used in the procedure.

Disposal Plan
Proper disposal of Zankiren and associated waste is critical to protect the environment and

comply with regulations.[5][6]

Waste Segregation: All waste contaminated with Zankiren, including unused compound,

solutions, contaminated PPE, and disposable labware, must be segregated as hazardous

pharmaceutical waste.

Waste Collection:

Solid waste (e.g., contaminated gloves, wipes, vials) should be collected in a clearly

labeled, sealed, and puncture-resistant container.

Liquid waste (e.g., unused solutions) should be collected in a labeled, leak-proof, and

chemically compatible container.

Disposal Procedure:
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All Zankiren waste must be disposed of through a licensed hazardous waste disposal

contractor.[5]

Do not dispose of Zankiren waste down the drain or in the regular trash.[7][8]

Follow all local, state, and federal regulations for the disposal of pharmaceutical waste.[5]

[6]

Safety and Disposal Workflow
The following diagram illustrates the logical flow of operations for the safe handling and

disposal of Zankiren.
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Caption: Workflow for Safe Handling and Disposal of Zankiren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.medkoo.com/products/15590
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/I36B16A34Q
https://www.ebi.ac.uk/chembl/explore/compound/CHEMBL113841
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://www.rxdestroyer.com/40-cfr-regulations/proper-disposal-in-pharmaceutical-research-is-extremely-important/
https://www.pfizer.com/news/articles/how_to_dispose_of_unused_medicine_responsibly_to_protect_the_environment
https://www.pfizer.com/news/articles/how_to_dispose_of_unused_medicine_responsibly_to_protect_the_environment
https://www.fda.gov/consumers/consumer-updates/where-and-how-dispose-unused-medicines
https://www.benchchem.com/product/b1683623#personal-protective-equipment-for-handling-zankiren
https://www.benchchem.com/product/b1683623#personal-protective-equipment-for-handling-zankiren
https://www.benchchem.com/product/b1683623#personal-protective-equipment-for-handling-zankiren
https://www.benchchem.com/product/b1683623#personal-protective-equipment-for-handling-zankiren
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1683623?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

